Cas no 61154-32-3 (Cyclohexanepropanoic acid, 3-ethyl-2-oxo-)

• Product Name: Cyclohexanepropanoic acid, 3-ethyl-2-oxo-
• CAS No: 61154-32-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 490338
• PubChem ID: 71398867
• Update Time: 2025-04-19

Cyclohexanepropanoic acid, 3-ethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, 3-ethyl-2-oxo-
• 3-(3-ethyl-2-oxocyclohexyl)propanoic acid
• 61154-32-3
• DTXSID20820262

• Inchi： 1S/C11H18O3/c1-2-8-4-3-5-9(11(8)14)6-7-10(12)13/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： OTERTCLNAAUZDD-UHFFFAOYSA-N
• SMILES： O=C1C(CC)CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37